Cas no 6902-14-3 (Cyclopentanecarboxylic acid, 3-benzoyl-1,2,2-trimethyl-)

• Product Name: Cyclopentanecarboxylic acid, 3-benzoyl-1,2,2-trimethyl-
• CAS No: 6902-14-3
• MF: C₁₆H₂₀O₃
• MW: 260.328205108643
• CID: 392352
• PubChem ID: 12419015
• Update Time: 2025-04-19

Cyclopentanecarboxylic acid, 3-benzoyl-1,2,2-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 3-benzoyl-1,2,2-trimethyl-
• 3-benzoyl-1,2,2-trimethylcyclopentane-1-carboxylic acid
• DTXSID60497417
• 6902-14-3

• Inchi： 1S/C16H20O3/c1-15(2)12(9-10-16(15,3)14(18)19)13(17)11-7-5-4-6-8-11/h4-8,12H,9-10H2,1-3H3,(H,18,19)
• InChI Key： JHRFQPHRISNABN-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C(C2C=CC=CC=2)=O)C1(C)C)=O

Computed Properties

• Exact Mass: 260.14124450g/mol
• Monoisotopic Mass: 260.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų